Cas no 1804645-91-7 (5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1804645-91-7
• MF: C₆HClF₃IN₂O₅S
• MW: 432.500221967697
• CID: 4837141
• Update Time: 2025-08-05

5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6HClF3IN2O5S/c7-19(16,17)5-4(18-6(8,9)10)3(13(14)15)2(11)1-12-5/h1H
• InChI Key： BPOWGZUMUYQMNT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1[N+](=O)[O-])OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 2.9
• Topological Polar Surface Area: 111

Additional information on 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Overview of 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804645-91-7)

The compound 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804645-91-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a nitro group, and a trifluoromethoxy moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its versatility in cross-coupling reactions and sulfonylation processes, which are critical for developing novel bioactive compounds.

In recent years, the demand for halogenated pyridine derivatives like 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride has surged, driven by advancements in medicinal chemistry and drug discovery. This compound is particularly relevant in the design of kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic diseases. Its sulfonyl chloride group also enables efficient conjugation with amines and alcohols, making it a preferred choice for proteomics and bioconjugation studies.

From an industrial perspective, CAS No. 1804645-91-7 is synthesized under controlled conditions to ensure high purity and stability. The presence of both electron-withdrawing (nitro and trifluoromethoxy) and electron-donating (iodo) groups in its structure allows for selective functionalization, a feature highly sought after in high-throughput screening libraries. This adaptability aligns with the growing trend of fragment-based drug design, where modular compounds are used to optimize lead molecules.

Environmental and safety considerations are paramount when handling 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride. While it is not classified as hazardous under standard regulations, proper storage in anhydrous conditions and avoidance of prolonged exposure to moisture are recommended to maintain its reactivity. The compound’s stability in organic solvents like dichloromethane and acetonitrile further enhances its utility in laboratory settings.

Looking ahead, the role of CAS No. 1804645-91-7 in green chemistry initiatives is gaining attention. Researchers are exploring catalytic methods to reduce waste generation during its synthesis, aligning with the principles of sustainable chemistry. Additionally, its potential in photopharmacology—a field focusing on light-activated drugs—highlights its relevance in cutting-edge therapeutic strategies. As the scientific community continues to uncover new applications, this compound remains a cornerstone in innovative chemical synthesis.

For those seeking detailed technical data, 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride is typically characterized by NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of academic and industrial users. Its compatibility with automated synthesis platforms also positions it as a key player in the era of digital chemistry and AI-driven molecular design.